Cas no 1212126-89-0 ((2S)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)acetic acid)

(2S)-2-Amino-2-(trimethyl-1H-pyrazol-4-yl)acetic acid is a chiral non-proteinogenic amino acid derivative featuring a trimethylpyrazole moiety. Its stereospecific (S)-configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The compound’s unique structure, combining an amino acid backbone with a heterocyclic group, enhances its utility as a building block in peptidomimetics and bioactive molecule design. Its trimethylpyrazole substituent contributes to improved lipophilicity and metabolic stability, advantageous in drug discovery. The product is typically characterized by HPLC or NMR to confirm purity (>95%) and chiral integrity, ensuring consistency for research and industrial use. Its stability under standard storage conditions further supports handling and long-term application.
(2S)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)acetic acid structure
1212126-89-0 structure
Product Name:(2S)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)acetic acid
CAS No:1212126-89-0
MF:C8H13N3O2
MW:183.207721471786
MDL:MFCD11858143
CID:5186975
Update Time:2025-06-15

(2S)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)acetic acid
    • (2S)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)aceticacid
    • 1H-Pyrazole-4-acetic acid, α-amino-1,3,5-trimethyl-, (αS)-
    • MDL: MFCD11858143
    • Inchi: 1S/C8H13N3O2/c1-4-6(7(9)8(12)13)5(2)11(3)10-4/h7H,9H2,1-3H3,(H,12,13)/t7-/m0/s1
    • InChI Key: STHZFZDWFBBWOW-ZETCQYMHSA-N
    • SMILES: OC([C@H](C1C(C)=NN(C)C=1C)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 210
  • XLogP3: -2.6
  • Topological Polar Surface Area: 81.1

(2S)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)acetic acid Pricemore >>

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(2S)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)acetic acid Related Literature

Additional information on (2S)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)acetic acid

Recent Advances in the Study of (2S)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)acetic acid (CAS: 1212126-89-0)

The compound (2S)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)acetic acid (CAS: 1212126-89-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole core and amino acid functionality, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug design. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of (2S)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)acetic acid as a potent inhibitor of specific enzymes involved in inflammatory pathways. The research demonstrated that this compound exhibits high selectivity and efficacy in vitro, with IC50 values in the nanomolar range. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further drug development.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which detailed a novel synthetic route for (2S)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)acetic acid. The new method improved yield and purity while reducing the number of steps required, addressing previous challenges in large-scale production. This development is expected to facilitate further pharmacological studies and preclinical evaluations.

In addition to its enzymatic inhibition properties, recent research has explored the compound's potential in targeting specific receptors associated with neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience revealed that (2S)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)acetic acid could modulate glutamate receptor activity, suggesting its utility in treating conditions like Alzheimer's disease. The findings were supported by in vivo experiments showing improved cognitive function in animal models.

Despite these promising results, challenges remain in translating the compound's therapeutic potential into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the growing body of research underscores the importance of (2S)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)acetic acid as a versatile scaffold in drug discovery.

In conclusion, recent studies on (2S)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)acetic acid (CAS: 1212126-89-0) highlight its multifaceted applications in chemical biology and medicine. Continued research efforts are expected to uncover further insights into its mechanisms and therapeutic potential, paving the way for innovative treatments in various disease areas.

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